Cas no 106568-79-0 (3',5'-Di-O-acetyl-2'-deoxyadenosine)

• Product Name: 3',5'-Di-O-acetyl-2'-deoxyadenosine
• CAS No: 106568-79-0
• MF: C₁₄H₁₆N₄O₆
• MW: 336.300043106079
• CID: 139067
• PubChem ID: 135432241
• Update Time: 2025-10-28

3',5'-Di-O-acetyl-2'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• Inosine, 2'-deoxy-,3',5'-diacetate (9CI)
• 3',5'-Di-O-acetyl-2'-deoxyadenosine
• 3’, 5’-DI-O-ACETYL-2’-DEOXYINOSINE
• 3'-5'-DI-O-ACETYL-2'-DEOXYINOSINE
• 2'-Deoxyguanosine 3',5'-Diacetate
• 3',5'-diacetyl-2'-deoxyguanosine
• 3',5'-diacetyl-2'-deoxyinosine
• 3',5'-Di-O-acetyl-2'-deoxy-D-guanosine
• 3',5'-DI-O-ACETYL-2'-DEOXYGUANOSINE
• 3',5'-di-O-acetyl-2'-deoxyguansoine
• 3',5'-Di-O-acetyl-2'-deoxyinosine
• 3',5'-Di-O-acetyldeoxyguanosine
• 3',5'-O-Diacetyl-2'-deoxyguanosine
• O3',O5'-diacetyl-2'-deoxy-guanosine
• O3',O5'-Diacetyl-2'-desoxy-guanosin
• ((2R,3S,5R)-3-acetoxy-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-2-yl)methyl acetate
• AKOS015914722
• 106568-79-0
• SCHEMBL6536401
• Inosine,2'-deoxy-,3',5'-diacetate(9ci)
• [(2R,3S,5R)-3-acetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
• [(2R,3S,5R)-3-acetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate

• Inchi： 1S/C14H16N4O6/c1-7(19)22-4-10-9(23-8(2)20)3-11(24-10)18-6-17-12-13(18)15-5-16-14(12)21/h5-6,9-11H,3-4H2,1-2H3,(H,15,16,21)/t9-,10+,11+/m0/s1
• InChI Key： FGIVQALFRSDINB-HBNTYKKESA-N
• SMILES： O1[C@H](COC(C)=O)[C@H](C[C@@H]1N1C=NC2C(NC=NC1=2)=O)OC(C)=O

Computed Properties

• Exact Mass: 336.10700
• Monoisotopic Mass: 336.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 121A^2

Experimental Properties

• PSA: 125.40000
• LogP: -0.09810

Additional information on 3',5'-Di-O-acetyl-2'-deoxyadenosine

3',5'-Di-O-acetyl-2'-deoxyadenosine (CAS No. 106568-79-0): A Comprehensive Guide to Its Properties and Applications

3',5'-Di-O-acetyl-2'-deoxyadenosine (CAS No. 106568-79-0) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of pharmaceutical research and biochemical synthesis. This compound, often referred to as acetylated deoxyadenosine, plays a crucial role in the development of nucleotide-based therapeutics and diagnostic tools. Its unique structure, featuring acetyl groups at the 3' and 5' positions of the 2'-deoxyadenosine backbone, enhances its stability and bioavailability, making it a valuable intermediate in drug discovery.

The growing interest in nucleoside analogs and their applications in modern medicine has positioned 3',5'-Di-O-acetyl-2'-deoxyadenosine as a compound of high relevance. Researchers and pharmaceutical companies are increasingly exploring its potential in the synthesis of antiviral agents and anticancer drugs, particularly in the context of personalized medicine and targeted therapies. The acetyl groups in this compound not only improve its solubility but also facilitate its incorporation into more complex molecular structures, enabling the creation of novel therapeutic agents.

One of the most frequently asked questions about 3',5'-Di-O-acetyl-2'-deoxyadenosine relates to its role in oligonucleotide synthesis. This compound serves as a protected form of 2'-deoxyadenosine, which is essential for the stepwise construction of DNA strands in automated synthesizers. The acetyl groups act as protective moieties, preventing unwanted side reactions during the synthesis process. This feature is particularly valuable in the production of antisense oligonucleotides and siRNA molecules, which are widely used in gene silencing and RNA interference technologies.

In addition to its applications in drug development, 3',5'-Di-O-acetyl-2'-deoxyadenosine is also utilized in biochemical research as a tool for studying enzyme kinetics and nucleotide metabolism. Its modified structure allows researchers to investigate the specificity and mechanism of enzymes such as DNA polymerases and kinases, providing insights into cellular processes and potential therapeutic targets. The compound's stability under physiological conditions makes it an ideal candidate for in vitro and in vivo studies.

The market for nucleoside derivatives like 3',5'-Di-O-acetyl-2'-deoxyadenosine has seen steady growth, driven by advancements in biotechnology and the increasing demand for precision medicine. Pharmaceutical companies are investing heavily in the development of nucleotide-based therapies, particularly for treating viral infections and genetic disorders. This compound's versatility and compatibility with existing synthesis protocols make it a preferred choice for researchers aiming to innovate in these areas.

Another area of interest is the use of 3',5'-Di-O-acetyl-2'-deoxyadenosine in the development of prodrugs. Prodrugs are biologically inactive compounds that convert into active drugs upon metabolic transformation. The acetyl groups in this molecule can be enzymatically cleaved in vivo, releasing the active 2'-deoxyadenosine moiety. This property is particularly advantageous for improving the pharmacokinetic profile of nucleoside-based drugs, enhancing their absorption and reducing side effects.

From a synthetic chemistry perspective, the preparation of 3',5'-Di-O-acetyl-2'-deoxyadenosine involves the selective acetylation of 2'-deoxyadenosine under controlled conditions. This process requires precise control of reaction parameters to ensure high yield and purity, which are critical for its subsequent applications. The compound's synthesis is often optimized for scalability, enabling its use in both laboratory research and industrial-scale production.

As the field of nucleic acid therapeutics continues to expand, the demand for high-quality nucleoside intermediates like 3',5'-Di-O-acetyl-2'-deoxyadenosine is expected to rise. Its role in the synthesis of modified oligonucleotides and its potential in drug development underscore its importance in modern science. Researchers and manufacturers alike are keen on optimizing its production and exploring new applications, ensuring its relevance in the years to come.

In conclusion, 3',5'-Di-O-acetyl-2'-deoxyadenosine (CAS No. 106568-79-0) is a versatile and valuable compound with wide-ranging applications in pharmaceutical research, biochemical studies, and therapeutic development. Its unique properties, including enhanced stability and bioavailability, make it a cornerstone in the synthesis of nucleotide-based drugs and research tools. As the scientific community continues to uncover new possibilities for nucleoside analogs, this compound will undoubtedly remain at the forefront of innovation.